Cas no 399002-70-1 (N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399002-70-1
• MF: C₁₈H₂₁N₃S
• MW: 311.444442510605
• CID: 5914370
• PubChem ID: 4656762
• Update Time: 2023-11-23

N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
• 399002-70-1
• AKOS021993296
• F0836-0032
• N-benzyl-2-pyridin-3-ylpiperidine-1-carbothioamide
• AKOS001633298
• Oprea1_025066
• 1-Piperidinecarbothioamide, N-(phenylmethyl)-2-(3-pyridinyl)-

• Inchi： 1S/C18H21N3S/c22-18(20-13-15-7-2-1-3-8-15)21-12-5-4-10-17(21)16-9-6-11-19-14-16/h1-3,6-9,11,14,17H,4-5,10,12-13H2,(H,20,22)
• InChI Key： OFSHQNOGDDEWPU-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=CC=C2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

• Exact Mass: 311.14561886g/mol
• Monoisotopic Mass: 311.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 473.6±55.0 °C(Predicted)
• pka: 15.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives